![molecular formula C5H13ClN2O3S B6208533 [(2R)-morpholin-2-yl]methanesulfonamide hydrochloride CAS No. 2703749-29-3](/img/no-structure.png)
[(2R)-morpholin-2-yl]methanesulfonamide hydrochloride
Overview
Description
“[(2R)-morpholin-2-yl]methanesulfonamide hydrochloride” is a chemical compound with the CAS Number 2703749-29-3 . It has a molecular formula of C5H13ClN2O3S and a molecular weight of 216.68 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “[(2R)-morpholin-2-yl]methanesulfonamide hydrochloride” include its molecular weight (216.68) and molecular formula (C5H13ClN2O3S) . Further details such as melting point, boiling point, and density are not provided in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2R)-morpholin-2-yl]methanesulfonamide hydrochloride involves the reaction of morpholine with methanesulfonyl chloride followed by treatment with hydrochloric acid.", "Starting Materials": [ "Morpholine", "Methanesulfonyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Add morpholine to a solution of methanesulfonyl chloride in ethyl acetate", "Stir the mixture at room temperature for several hours", "Add a solution of sodium hydroxide to the reaction mixture to neutralize the excess acid", "Extract the product with ethyl acetate", "Wash the organic layer with water", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution to obtain the crude product", "Dissolve the crude product in hydrochloric acid", "Filter the solution to remove any insoluble impurities", "Concentrate the solution to obtain the final product [(2R)-morpholin-2-yl]methanesulfonamide hydrochloride" ] } | |
CAS RN |
2703749-29-3 |
Product Name |
[(2R)-morpholin-2-yl]methanesulfonamide hydrochloride |
Molecular Formula |
C5H13ClN2O3S |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
